Cas no 2228774-45-4 (1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene
• CAS No: 2228774-45-4
• MF: C₁₀H₇ClF₄
• MW: 238.609195947647
• CID: 6335194
• PubChem ID: 165636511
• Update Time: 2025-06-15

1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene
• 2228774-45-4
• EN300-1974038

• Inchi： 1S/C10H7ClF4/c1-6(5-11)7-3-2-4-8(9(7)12)10(13,14)15/h2-4H,1,5H2
• InChI Key： GCFABTZGTJMWLR-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC=C(C(F)(F)F)C=1F

Computed Properties

• Exact Mass: 238.0172406g/mol
• Monoisotopic Mass: 238.0172406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene

Comprehensive Overview of 1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene (CAS No. 2228774-45-4)

1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene (CAS No. 2228774-45-4) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and fluoro-substituted benzene ring, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's chloropropenyl moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers frequently search for "CAS 2228774-45-4 applications" or "1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene synthesis" to explore its potential in developing novel therapeutics. This compound is particularly relevant in the context of precision medicine and targeted drug delivery, where fluorinated scaffolds play a pivotal role.

The compound's structural versatility allows it to serve as a building block for heterocyclic chemistry, a field gaining traction in green chemistry initiatives. With growing interest in sustainable synthesis methods, queries like "eco-friendly fluorination techniques" or "CAS 2228774-45-4 solvent-free reactions" highlight its alignment with modern research trends. Its compatibility with catalytic processes further underscores its utility in reducing waste generation.

From an analytical perspective, 1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene exhibits distinct spectroscopic signatures, making it identifiable via NMR and mass spectrometry. These properties are frequently discussed in forums focusing on "advanced analytical characterization" or "fluorinated compound detection." The compound's stability under various pH conditions also makes it a candidate for studies on molecular durability in harsh environments.

In material science, the incorporation of trifluoromethyl groups into polymers has been explored to enhance thermal and chemical resistance. Searches for "CAS 2228774-45-4 polymer modification" reflect its potential in creating high-performance materials for electronics and coatings. This aligns with the broader industry shift toward functional materials that meet stringent regulatory standards.

As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's multi-functional groups offer a rich platform for derivatization. Its relevance in medicinal chemistry is further amplified by its potential to modulate pharmacokinetic properties, a topic often queried as "improving drug bioavailability with fluorinated compounds."

In summary, 1-(3-chloroprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene (CAS No. 2228774-45-4) represents a convergence of innovation in organic synthesis, drug development, and material engineering. Its adaptability to emerging scientific paradigms ensures its continued prominence in research pipelines worldwide.